(Z)-N-(1-(1-cyano-2-((2-methoxyethyl)amino)-2-oxoethylidene)-1H-isoindol-3-yl)-4-nitrobenzamide

• IUPAC Name: N-[(3Z)-3-[1-cyano-2-(2-methoxyethylamino)-2-oxoethylidene]isoindol-1-yl]-4-nitrobenzamide
• InChI: InChI=1S/C21H17N5O5/c1-31-11-10-23-21(28)17(12-22)18-15-4-2-3-5-16(15)19(24-18)25-20(27)13-6-8-14(9-7-13)26(29)30/h2-9H,10-11H2,1H3,(H,23,28)(H,24,25,27)/b18-17-
• InChI Key: AJQWYZITHXTMBJ-ZCXUNETKSA-N
• Canonical SMILES: COCCNC(=O)C(=C1C2=CC=CC=C2C(=N1)NC(=O)C3=CC=C(C=C3)[N+](=O)[O-])C#N
• Isomeric SMILES: COCCNC(=O)/C(=C\1/C2=CC=CC=C2C(=N1)NC(=O)C3=CC=C(C=C3)[N+](=O)[O-])/C#N
• Molecular Formula: C21H17N5O5
• Molecular Weight: 419.4 g/mol

Description

(Z)-N-(1-(1-cyano-2-((2-methoxyethyl)amino)-2-oxoethylidene)-1H-isoindol-3-yl)-4-nitrobenzamide is a useful research compound. Its molecular formula is C21H17N5O5 and its molecular weight is 419.397. The purity is usually 95%.
BenchChem offers high-quality (Z)-N-(1-(1-cyano-2-((2-methoxyethyl)amino)-2-oxoethylidene)-1H-isoindol-3-yl)-4-nitrobenzamide suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about (Z)-N-(1-(1-cyano-2-((2-methoxyethyl)amino)-2-oxoethylidene)-1H-isoindol-3-yl)-4-nitrobenzamide including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Reductive Chemistry and Cytotoxicity

Reductive Chemistry of Nitrobenzamide Derivatives : Studies have explored the reductive chemistry of novel bioreductive drugs with selective toxicity for hypoxic cells, which is due to oxygen-inhibited enzymatic reduction. Such research highlights the potential for designing compounds with specific reactivity under hypoxic conditions, making them applicable in targeting hypoxic tumor cells for cancer therapy (Palmer et al., 1995).

Photosensitizers for Photodynamic Therapy

Zinc Phthalocyanine Derivatives : The synthesis and characterization of new zinc phthalocyanine compounds with high singlet oxygen quantum yield and potential for photodynamic therapy (PDT) have been detailed. These compounds, due to their photophysical and photochemical properties, could be utilized in cancer treatment through PDT, demonstrating the application of such compounds in medical research (Pişkin et al., 2020).

Synthesis of Heterocyclic Rings

Formation of Heterocyclic Rings : Research into the condensation of aminobenzamide with aldehydes and Schiff bases leading to the formation of heterocyclic rings containing nitrogen has been reported. This work contributes to the understanding of synthetic pathways that could be applied in the development of new pharmaceuticals or materials (Hanumanthu et al., 1976).